Cas no 217096-03-2 (ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 217096-03-2
• MF: C₁₅H₁₈F₃NO₂
• MW: 301.304134845734
• CID: 4823295
• Update Time: 2025-08-05

ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• (3R,4S)-Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• (3,4-trans)-ethyl-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C15H18F3NO2/c1-2-21-14(20)12-9-19(10-13(12)15(16,17)18)8-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3/t12-,13+/m0/s1
• InChI Key： SJIVVBIUXVKZDK-QWHCGFSZSA-N
• SMILES： FC([C@@H]1CN(CC2C=CC=CC=2)C[C@@H]1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Additional information on ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Ethyl cis-1-Benzyl-4-(Trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 217096-03-2)

In the realm of organic chemistry and pharmaceutical research, ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 217096-03-2) has emerged as a compound of significant interest. This pyrrolidine derivative is characterized by its unique structural features, including a trifluoromethyl group and a benzyl substituent, which contribute to its versatile applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and synthetic utility.

The compound's molecular structure is a focal point for many studies, as the cis-configuration of the pyrrolidine ring and the presence of the ester functional group (ethyl carboxylate) offer distinct reactivity patterns. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule therapeutics. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such fluorinated compounds, as they often exhibit enhanced metabolic stability and binding affinity.

One of the most searched questions in this context is: "What are the applications of ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate in medicinal chemistry?" The answer lies in its role as a building block for pharmacophores targeting central nervous system (CNS) disorders and enzyme inhibitors. For instance, its trifluoromethyl group is known to improve lipophilicity, a critical factor in blood-brain barrier penetration. This aligns with the growing demand for CNS-active drugs in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's ethyl ester moiety allows for straightforward derivatization, enabling the creation of diverse amide analogs or carboxylic acid derivatives. Such flexibility is highly valued in high-throughput screening (HTS) campaigns, where rapid structural diversification is essential. Additionally, the benzyl group introduces aromaticity, which can be leveraged for π-π stacking interactions in molecular recognition processes.

Another hot topic tied to this compound is its relevance in green chemistry initiatives. Researchers are investigating solvent-free synthesis methods and catalytic approaches to produce ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate with minimal environmental impact. This resonates with the broader push for sustainable pharmaceutical manufacturing, a subject frequently queried in academic databases and patent literature.

In summary, ethyl cis-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 217096-03-2) stands at the intersection of innovative drug development and cutting-edge synthetic methodologies. Its multifaceted applications—from CNS drug candidates to green synthesis—make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.